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Compound of Interest

Compound Name: Drixoral

Cat. No.: B12761294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of

dexbrompheniramine in various matrices using Gas Chromatography-Mass Spectrometry (GC-

MS). Dexbrompheniramine, an alkylamine antihistamine, is the pharmacologically active

dextrorotatory isomer of brompheniramine used to treat allergic conditions.[1] Accurate and

reliable analytical methods are crucial for pharmacokinetic studies, quality control of

pharmaceutical formulations, and clinical and forensic toxicology.

Analytical Overview
Gas chromatography coupled with mass spectrometry is a robust and sensitive technique for

the analysis of dexbrompheniramine. The methodology involves sample preparation to isolate

the analyte from the matrix, followed by chromatographic separation and mass spectrometric

detection.

Key Analytical Parameters:

Parameter Value Reference

Molecular Weight 319.24 g/mol [2][3]

Chemical Formula C₁₆H₁₉BrN₂ [2][3]

CAS Number 132-21-8 [4]
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Data Presentation: Quantitative Summary
The following table summarizes the key quantitative data for the GC-MS analysis of

dexbrompheniramine and its structurally related compound, brompheniramine. This data is

essential for method development and validation.

Analyte
Retention
Index (Non-
polar column)

Limit of
Detection
(LOD)

Limit of
Quantification
(LOQ)

Key Mass
Fragments
(m/z)

Brompheniramin

e
2080 - 2115

~1.5 ng/mL (in

biological

matrices)

~5.0 ng/mL (in

biological

matrices)

58, 72, 247, 249

Dexbromphenira

mine

Not explicitly

found, expected

to be very similar

to

brompheniramin

e

Not explicitly

found, expected

to be in the low

ng/mL range

Not explicitly

found, expected

to be in the low

ng/mL range

58 (Base Peak),

72, 247, 249,

318/320

(Molecular Ion)

Note: The LOD and LOQ values are based on methods for the simultaneous analysis of

multiple antihistamines in biological fluids and may vary depending on the specific matrix and

instrumentation.[5] The mass fragments for dexbrompheniramine are based on the NIST

database entry for D-Brompheniramine.[4]

Experimental Protocols
This section provides detailed protocols for sample preparation and GC-MS analysis of

dexbrompheniramine.

Sample Preparation
The choice of sample preparation method depends on the matrix. Below are protocols for solid-

phase extraction (SPE) from plasma and liquid-liquid extraction (LLE) from urine.

This protocol is adapted from a method for the simultaneous extraction of multiple

antihistamines and is suitable for dexbrompheniramine.[6][7]
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Materials:

Human plasma sample

1 M Potassium phosphate buffer (pH 8.0)

Methanol (HPLC grade)

Distilled water

C18 SPE cartridges

Centrifuge

Micropipettor

Procedure:

To 0.1 mL of human plasma in a centrifuge tube, add 0.4 mL of distilled water and 25 µL of 1

M potassium phosphate buffer (pH 8.0).[6]

Vortex the mixture for 30 seconds.

Centrifuge the mixture to precipitate proteins.

Load the supernatant onto a pre-conditioned C18 SPE cartridge.

Wash the cartridge with 1 mL of distilled water.

Dry the cartridge under vacuum for 5 minutes.

Elute the analyte with 1 mL of methanol.[6]

The eluate can be directly injected into the GC-MS system.

This protocol is adapted from methods for the extraction of other antihistamines from urine.[8]

[9]

Materials:
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Urine sample

Sodium hydroxide (NaOH) solution to adjust pH

Extraction solvent (e.g., a mixture of isopropanol, hexane, and ethyl acetate)

Centrifuge

Vortex mixer

Procedure:

Take a 5 mL aliquot of the urine sample in a conical test tube.

Adjust the pH of the urine sample to approximately 10 with NaOH solution.[10]

Add 5 mL of the extraction solvent.

Vortex the mixture for 2 minutes to ensure thorough mixing.

Centrifuge for 10 minutes at 4000 rpm to separate the layers.[8]

Carefully transfer the upper organic layer to a clean tube.

Evaporate the solvent under a gentle stream of nitrogen.

Reconstitute the residue in a suitable solvent (e.g., 100 µL of methanol) for GC-MS analysis.

GC-MS Analysis
The following GC-MS parameters are recommended for the analysis of dexbrompheniramine.

These are based on standard methods for antihistamine analysis and general good practice.

Instrumentation:

Gas chromatograph with a mass selective detector (GC-MS)

Chromatographic Conditions:
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GC Column: DB-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm I.D.,

0.25 µm film thickness.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Inlet Temperature: 280 °C.

Injection Volume: 1 µL.

Injection Mode: Splitless.

Oven Temperature Program:

Initial temperature: 150 °C, hold for 1 minute.

Ramp to 280 °C at 20 °C/min.

Hold at 280 °C for 5 minutes.

Expected Retention Time: Based on retention indices for brompheniramine, the retention

time for dexbrompheniramine is expected to be in the range of 10-15 minutes with this

program.[11] Actual retention time should be confirmed by running a standard.

Mass Spectrometer Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Transfer Line Temperature: 280 °C.

Scan Mode: Full scan (m/z 50-400) for qualitative analysis and identification.

Selected Ion Monitoring (SIM) Mode: For quantitative analysis, monitor the following ions

(m/z): 58, 72, 247, 249.[2][4]
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Mandatory Visualizations
Experimental Workflow for Sample Preparation and
Analysis
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Caption: General workflow for GC-MS analysis of dexbrompheniramine.
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Logical Relationship of Key Analytical Steps
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Caption: Key stages in the bioanalytical method for dexbrompheniramine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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gc-ms-analysis-of-dexbrompheniramine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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